Cas no 548769-90-0 (Carbamic acid, methylphenyl-, 4-iodophenyl ester)

• Product name: Carbamic acid, methylphenyl-, 4-iodophenyl ester
• CAS No: 548769-90-0
• MF: C₁₄H₁₂INO₂
• MW: 353.155055999756
• CID: 1593833

Carbamic acid, methylphenyl-, 4-iodophenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, methylphenyl-, 4-iodophenyl ester
• Carbamic acid, methylphenyl-, 4-iodophenyl ester (9CI)

• Inchi： 1S/C14H12INO2/c1-16(12-5-3-2-4-6-12)14(17)18-13-9-7-11(15)8-10-13/h2-10H,1H3
• InChI Key： WDXJHOQWQHUBGS-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(I)C=C1)(=O)N(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 352.99086

Experimental Properties

• Density: 1.642±0.06 g/cm3(Predicted)
• Boiling Point: 393.1±34.0 °C(Predicted)
• PSA: 29.54
• pka: 0.16±0.50(Predicted)